2-[(4-methoxyphenyl)amino]-N-phenylnicotinamide

• IUPAC Name: 2-(4-methoxyanilino)-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C19H17N3O2/c1-24-16-11-9-15(10-12-16)21-18-17(8-5-13-20-18)19(23)22-14-6-3-2-4-7-14/h2-13H,1H3,(H,20,21)(H,22,23)
• InChI Key: DSTBCLGRMXZEPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(C=CC=N2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

2-[(4-methoxyphenyl)amino]-N-phenylnicotinamide is a compound of interest due to its structural characteristics and potential in various chemical reactions. The compound's significance lies in its molecular structure, which includes a methoxyphenyl group and a phenylnicotinamide moiety, offering a versatile platform for chemical transformations and applications in materials science.

Synthesis Analysis

The synthesis of compounds related to 2-[(4-methoxyphenyl)amino]-N-phenylnicotinamide often involves the Schiff base reduction route, yielding molecules with significant intermolecular hydrogen bonding and secondary intermolecular interactions, essential for their stability and reactivity (Ajibade & Andrew, 2021).

Molecular Structure Analysis

Structural investigations using X-ray crystallography and spectroscopic methods reveal that such compounds crystallize in specific space groups, with molecular structures primarily stabilized through various intramolecular and intermolecular interactions. These interactions include hydrogen bonding and π-π interactions, which are crucial for understanding the compound's chemical behavior (Venkatesan et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving 2-[(4-methoxyphenyl)amino]-N-phenylnicotinamide derivatives can lead to the formation of diverse compounds, including azo dyes and dithiocarbamate, demonstrating the compound's reactivity and utility in synthetic chemistry (Agekyan & Mkryan, 2015).

Physical Properties Analysis

The crystal packing, disorder, and intermolecular interactions in the structure of compounds related to 2-[(4-methoxyphenyl)amino]-N-phenylnicotinamide contribute to their physical properties. These properties are influenced by factors such as the presence of methoxy and hydroxy groups, which participate in hydrogen bonding and π interactions, affecting the compound's solubility, stability, and crystalline form (Rivera et al., 2022).

Chemical Properties Analysis

The chemical properties of 2-[(4-methoxyphenyl)amino]-N-phenylnicotinamide derivatives, such as reactivity towards different reagents and conditions, are pivotal for their applications. For instance, the introduction of methoxy and amino groups can enhance electron-donating capabilities, influence redox properties, and alter absorption spectra, thereby extending the compound's utility in chemical syntheses and materials science applications (Sasaki et al., 2002).